Cas no 2680884-52-8 (tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate
• CAS No: 2680884-52-8
• MF: C₁₀H₁₅ClN₄O₂
• MW: 258.704700708389
• CID: 5601541
• PubChem ID: 165912523
• Update Time: 2025-10-29

tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680884-52-8
• EN300-28280504
• tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate

• Inchi： 1S/C10H15ClN4O2/c1-5-6-12-7(11)14-8(13-6)15-9(16)17-10(2,3)4/h5H2,1-4H3,(H,12,13,14,15,16)
• InChI Key： ADHQTQZFRYUIKS-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(CC)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.0883534g/mol
• Monoisotopic Mass: 258.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• pka: 9.36±0.70(Predicted)

Additional information on tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate

Introduction to Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate (CAS No. 2680884-52-8)

Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680884-52-8, is a significant molecule in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in various applications, including the development of pesticides and pharmaceuticals. The structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a 1,3,5-triazine ring substituted with a 4-chloro and an 6-ethyl group. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The carbamate functional group in Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate plays a crucial role in its reactivity and utility. Carbamates are known for their ability to act as leaving groups in nucleophilic substitution reactions, making them indispensable in organic synthesis. The tert-butyl group enhances the stability of the carbamate moiety by providing steric hindrance, which can influence reaction rates and selectivity. This combination of features makes the compound particularly useful in multi-step synthetic pathways where control over reaction outcomes is essential.

In recent years, there has been growing interest in the development of novel agrochemicals that offer improved efficacy while minimizing environmental impact. Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate has been explored as a potential intermediate in the synthesis of next-generation pesticides. Its structural components suggest that it could be incorporated into molecules designed to target specific pests while maintaining low toxicity to non-target organisms. This aligns with the broader trend in agrochemical research towards developing more sustainable and environmentally friendly solutions.

The 1,3,5-triazine core of Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate is another key feature that contributes to its potential applications. Triazines are a class of heterocyclic compounds that have been extensively studied for their biological activity. They are known to exhibit herbicidal properties by inhibiting photosynthesis in plants. The presence of both chloro and ethyl substituents on the triazine ring further modulates its biological activity, making it a promising scaffold for designing new bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate has been subjected to virtual screening studies to identify potential binding interactions with biological targets. These studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to plant growth and development. Such insights could guide the design of derivatives with enhanced biological activity for use as agrochemicals or pharmaceuticals.

The synthesis of Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yl)carbamate involves several key steps that highlight its importance as an intermediate. The process typically begins with the preparation of a chlorinated triazine derivative followed by reaction with an appropriate carbamate precursor. The tert-butyl group is introduced during later stages of synthesis to enhance stability and reactivity. This multi-step synthesis underscores the compound's role as a building block for more complex molecules.

In conclusion, Tert-butyl N-(4-chloro-6-ethyl-1,3,5-triazin-2-yI)carbamate (CAS No. 2680884_52_8) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structure combining a tert-butyl group with a chlorinated 1_3_5-triazine ring makes it an attractive intermediate for synthesizing bioactive molecules. Recent studies have highlighted its utility in developing novel pesticides and pharmaceuticals_ Further exploration of its properties and applications will undoubtedly contribute to advancements in these fields.